Cas no 820977-71-7 (Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl-)

820977-71-7 structure
Product name:Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl-
Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl- Chemical and Physical Properties
Names and Identifiers
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- Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl-
- 2-[[2-[[(2S)-4-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]hexanoyl]amino]-4-oxobutanoyl]amino]acetyl]amino]acetic acid
- L-Tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycylglycine
- 820977-71-7
- DTXSID70839344
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- Inchi: InChI=1S/C31H47N9O8/c1-17(2)11-23(39-28(45)20(33)12-18-14-35-21-8-4-3-7-19(18)21)31(48)38-22(9-5-6-10-32)30(47)40-24(13-25(34)41)29(46)37-15-26(42)36-16-27(43)44/h3-4,7-8,14,17,20,22-24,35H,5-6,9-13,15-16,32-33H2,1-2H3,(H2,34,41)(H,36,42)(H,37,46)(H,38,48)(H,39,45)(H,40,47)(H,43,44)/t20-,22-,23-,24-/m0/s1
- InChI Key: IVESQJMEVCEIST-BIHRQFPBSA-N
- SMILES: CC(C)CC(C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NCC(=O)NCC(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N
Computed Properties
- Exact Mass: 673.35475949g/mol
- Monoisotopic Mass: 673.35475949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 48
- Rotatable Bond Count: 21
- Complexity: 1140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 294Ų
Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl- Related Literature
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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